Cas no 322474-08-8 (Phenol,2-methoxy-5-(2-nitro-1-propen-1-yl)-)
322474-08-8 structure
Product Name:Phenol,2-methoxy-5-(2-nitro-1-propen-1-yl)-
CAS No:322474-08-8
MF:C10H11NO4
MW:209.198642969131
CID:301412
PubChem ID:53398680
Update Time:2025-04-19
Phenol,2-methoxy-5-(2-nitro-1-propen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2-methoxy-5-(2-nitro-1-propen-1-yl)-
- LogP
- 2-methoxy-5-(2-nitroprop-1-enyl)phenol
- 322474-08-8
- 2-METHOXY-5-(2-NITROPROP-1-EN-1-YL)PHENOL
- AKOS017433637
- DTXSID60694525
-
- Inchi: 1S/C10H11NO4/c1-7(11(13)14)5-8-3-4-10(15-2)9(12)6-8/h3-6,12H,1-2H3
- InChI Key: OPXFTPHZEPWGLN-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C=C(C)[N+](=O)[O-])=CC=1O
Computed Properties
- Exact Mass: 209.06883
- Monoisotopic Mass: 209.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 75.3Ų
Experimental Properties
- PSA: 72.6
Phenol,2-methoxy-5-(2-nitro-1-propen-1-yl)- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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